Cas no 27106-94-1 (3-(4H-1,2,4-triazol-4-yl)-1-propanol)

• Product Name: 3-(4H-1,2,4-triazol-4-yl)-1-propanol
• CAS No: 27106-94-1
• MF: C₅H₉N₃O
• MW: 127.144460439682
• MDL: MFCD03840804
• CID: 250724
• PubChem ID: 12888388
• Update Time: 2025-06-29

3-(4H-1,2,4-triazol-4-yl)-1-propanol Chemical and Physical Properties

Names and Identifiers

• 3-(4H-1,2,4-Triazol-4-yl)propan-1-ol
• 3-(4H-1,2,4-Triazol-4-yl)-1-propanol
• 4H-1,2,4-Triazole-4-propanol
• 4H-1,2,4-TRIZAOLE-4-PROPANOL
• 3-(1,2,4-triazol-4-yl)propan-1-ol
• CBA10694
• FA-0875
• AKOS005072748
• 3-(1,2,4-triazol-4-yl)-1-propanol
• 3-(1, 2, 4-triazol-4-yl)propan-1-ol
• 4H-1,2,4-triazole-4-propanol, AldrichCPR
• A818917
• J-510713
• SY022379
• 3-(1,2,4-triazol-4-yl)propan-1-ol;4-(3-Hydroxypropyl)-4H-1,2,4-triazole
• 3-[1,2,4]-triazol-4-yl-propan-1-ol
• 4-(3-Hydroxypropyl)-4H-1,2,4-triazole
• DTXSID60512371
• AC5773
• 27106-94-1
• SCHEMBL2473112
• CS-0450388
• MFCD03840804
• PSFQZUIYYGSLQU-UHFFFAOYSA-N
• 4-(3'-hydroxy-propyl)-1,2,4-triazole
• 4-(3-Hydroxyprop-1-yl)-4H-1,2,4-triazole
• 3-(1,2,4-triazol-4-yl)propanol
• FT-0638673
• DB-047164
• 3-(4H-1,2,4-triazol-4-yl)-1-propanol

• MDL： MFCD03840804
• Inchi： 1S/C5H9N3O/c9-3-1-2-8-4-6-7-5-8/h4-5,9H,1-3H2
• InChI Key： PSFQZUIYYGSLQU-UHFFFAOYSA-N
• SMILES： OCCCN1C=NN=C1

Computed Properties

• Exact Mass: 127.07500
• Monoisotopic Mass: 127.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 72.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 50.9Ų

Experimental Properties

• Density: 1.24
• Melting Point: 58-60
• Boiling Point: 310.3 ℃ at 760 mmHg
• Flash Point: 141.4°C
• Refractive Index: 1.581
• PSA: 50.94000
• LogP: -0.33950

3-(4H-1,2,4-triazol-4-yl)-1-propanol Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3-(4H-1,2,4-triazol-4-yl)-1-propanol

Professional Introduction to 3-(4H-1,2,4-triazol-4-yl)-1-propanol (CAS No. 27106-94-1)

3-(4H-1,2,4-triazol-4-yl)-1-propanol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 27106-94-1, has garnered considerable attention due to its potential applications in drug development and bioorganic synthesis. The presence of a 1,2,4-triazole moiety in its molecular structure imparts distinctive reactivity and binding capabilities, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The 1,2,4-triazole ring is a heterocyclic aromatic compound that has been extensively studied for its role in medicinal chemistry. Its three-membered ring structure contains two nitrogen atoms and one carbon atom, which contribute to its ability to form hydrogen bonds and interact with biological targets. In particular, the 4H-1,2,4-triazole derivative exhibits notable stability and bioavailability, making it an attractive scaffold for drug design. The incorporation of this moiety into pharmaceutical compounds often enhances their binding affinity and metabolic stability.

The alcohol functional group at the propyl side chain of 3-(4H-1,2,4-triazol-4-yl)-1-propanol provides additional versatility in chemical modifications. This feature allows for further derivatization through esterification, etherification, or other reactions, enabling the creation of a diverse array of analogs with tailored properties. Such modifications are crucial in optimizing drug candidates for efficacy and pharmacokinetic profiles.

Recent advancements in computational chemistry have highlighted the importance of molecular modeling in understanding the interactions between 3-(4H-1,2,4-triazol-4-yl)-1-propanol and biological targets. Studies using molecular dynamics simulations have demonstrated that this compound can effectively bind to enzymes and receptors due to its optimized size and charge distribution. These insights have guided the design of novel therapeutic agents targeting neurological disorders, infectious diseases, and inflammatory conditions.

In the realm of drug discovery, 3-(4H-1,2,4-triazol-4-yl)-1-propanol has been explored as a key intermediate in the synthesis of antiviral and anticancer agents. The triazole ring's ability to inhibit viral protease enzymes has been particularly promising in the development of treatments for emerging infectious diseases. Additionally, its interaction with DNA-binding proteins has opened new avenues for cancer therapy research. Preclinical studies have shown that derivatives of this compound exhibit significant cytotoxic effects on various cancer cell lines while maintaining low toxicity towards healthy cells.

The synthesis of 3-(4H-1,2,4-triazol-4-yl)-1-propanol involves multi-step organic reactions that highlight the compound's synthetic utility. Traditional methods include condensation reactions between propargyl alcohol and guanidine derivatives under controlled conditions. However, modern synthetic approaches have leveraged catalytic systems to improve yield and purity while reducing environmental impact. Transition metal-catalyzed cross-coupling reactions have emerged as particularly effective for constructing the triazole core with high efficiency.

The pharmaceutical industry continues to invest in innovative methodologies for incorporating heterocyclic compounds like 3-(4H-1,2,4-triazol-4-yl)-1-propanol into drug candidates. Advances in biocatalysis have enabled the use of engineered enzymes to perform selective modifications on this scaffold without harsh chemical conditions. Such green chemistry approaches align with global efforts to develop sustainable pharmaceutical practices that minimize waste and energy consumption.

The regulatory landscape for compounds containing triazole moieties is well-established due to their extensive history in clinical use. Agencies such as the FDA and EMA provide comprehensive guidelines for evaluating their safety and efficacy before approval for human consumption. This regulatory framework ensures that drugs derived from 3-(4H-1,2,4-triazol-4-yl)-1-propanol meet stringent quality standards while maximizing therapeutic benefits.

Future research directions for 3-(4H-1,2,4-triazol-4-yl)-1-propanol include exploring its potential in nanomedicine applications. Encapsulation within polymeric nanoparticles has shown promise for targeted drug delivery systems that enhance bioavailability and reduce side effects. Additionally，investigations into its role as a ligand in metal-based therapeutics are gaining traction due to its ability to coordinate with transition metals without compromising biological activity.

In conclusion，3-(4H-1，2，4-triazol - 4 - yl) - 1 - propanol represents a versatile building block with significant implications across multiple domains of pharmaceutical science。Its unique structural features coupled with recent advances in synthetic methodologies make it an indispensable tool for medicinal chemists。As research continues to uncover new applications，this compound is poised to play an increasingly important role in addressing global health challenges through innovative drug development strategies。